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Disclaimer: Information regarding a specific MTHFD2 inhibitor designated "MMRi64" is not
publicly available in the reviewed scientific literature. This guide will therefore utilize the well-
characterized, potent, and selective MTHFD2 inhibitor, DS18561882, as a representative
molecule to illustrate the principles and methodologies relevant to the study of selective
MTHFD2 inhibitors. All data and protocols presented herein are based on published information
for DS18561882 and other similar MTHFD2 inhibitors.

Introduction

Methylenetetrahydrofolate dehydrogenase 2 (MTHFD2) is a mitochondrial enzyme that plays a
critical role in one-carbon (1C) metabolism. It is a bifunctional enzyme that catalyzes the
NAD+-dependent conversion of 5,10-methylenetetrahydrofolate to 10-formyltetrahydrofolate, a
crucial step in the de novo synthesis of purines and thymidylate. MTHFD2 is highly expressed
in embryonic tissues and a wide range of cancers, while its expression is low or absent in most
healthy adult tissues. This differential expression makes MTHFD2 an attractive therapeutic
target for the development of novel anticancer agents. Selective inhibition of MTHFD2 is
hypothesized to disrupt nucleotide synthesis and induce replication stress, leading to cell cycle
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arrest and apoptosis in rapidly proliferating cancer cells, with minimal effects on normal tissues.

[1](21(3]

This technical guide provides an in-depth overview of the preclinical data and experimental
methodologies associated with a selective MTHFD2 inhibitor, using DS18561882 as a primary
example.

Data Presentation

The following tables summarize the quantitative data for the selective MTHFD2 inhibitor
DS18561882, demonstrating its potency, selectivity, and cellular activity.

Table 1: In Vitro Enzymatic Inhibition

Selectivity

Compound Target IC50 (pM) (MTHFD1/MTH  Reference
FD2)

DS18561882 MTHFD2 0.0063 ~90-fold [4][5]

MTHFD1 0.57 [4][5]

DS44960156 MTHFD2 1.6 >18.75-fold [6]

MTHFD1 >30 [6]

Table 2: Cell-Based Activity
Compound Cell Line Assay GI50 (nM) Reference
MDA-MB-231
DS18561882 Cell Viability 140 [11[7]

(Breast Cancer)

Table 3: In Vivo Efficacy of DS18561882

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.medchemexpress.com/literature/ds18561882-is-selective-and-orally-active-mthfd2-inhibitor.html
https://www.cancer-research-network.com/2019/11/22/ds18561882-is-selective-and-orally-active-mthfd2-inhibitor/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7199629/
https://www.medchemexpress.com/ds18561882.html
https://www.benchchem.com/pdf/The_Discovery_and_Synthesis_of_Mthfd2_IN_1_A_Technical_Guide.pdf
https://www.medchemexpress.com/ds18561882.html
https://www.benchchem.com/pdf/The_Discovery_and_Synthesis_of_Mthfd2_IN_1_A_Technical_Guide.pdf
https://www.benchchem.com/pdf/Mthfd2_IN_1_experimental_controls_and_best_practices.pdf
https://www.benchchem.com/pdf/Mthfd2_IN_1_experimental_controls_and_best_practices.pdf
https://www.medchemexpress.com/literature/ds18561882-is-selective-and-orally-active-mthfd2-inhibitor.html
https://www.researchgate.net/publication/336748025_Discovery_of_a_Potent_Selective_and_Orally_Available_MTHFD2_Inhibitor_DS18561882_with_in_Vivo_Antitumor_Activity
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15582089?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Animal Model Cell Line Dose Effect Reference
) 67% Tumor
MDA-MB-231 300 mg/kg, twice o
Mouse Xenograft Growth Inhibition  [1][2]

Breast Cancer daily (oral
( ) y (oral) (TG

Experimental Protocols

This section provides detailed methodologies for key experiments used in the characterization
of selective MTHFD2 inhibitors.

MTHFD2 Enzymatic Inhibition Assay

This assay quantifies the ability of a test compound to inhibit the dehydrogenase activity of
recombinant MTHFD2.

» Materials:
o Recombinant human MTHFD2 enzyme
o Assay Buffer: 50 mM Tris-HCI (pH 7.5), 100 mM KCI, 10 mM MgCI2, 1 mM DTT[5]
o Substrate: 5,10-methylenetetrahydrofolate (CH2-THF)[5]
o Cofactor: NAD+[5]
o Test compound (e.g., DS18561882) dissolved in DMSO
o 96-well or 384-well plates
o Spectrophotometer or plate reader capable of measuring absorbance at 340 nm
» Procedure:
o Prepare serial dilutions of the test compound in DMSO.

o In areaction plate, prepare a reaction mixture containing assay buffer, MTHFD2 enzyme,
and NAD+.[5]
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o Add the test compound or DMSO (vehicle control) to the reaction mixture and incubate for
a predetermined time at room temperature.[5]

o Initiate the enzymatic reaction by adding the substrate, CH2-THF.[5]

o Immediately monitor the increase in absorbance at 340 nm over time, which corresponds
to the production of NADH.[5]

o Calculate the initial reaction velocity for each concentration of the test compound.

o Determine the percent inhibition relative to the vehicle control and calculate the IC50 value
by fitting the data to a dose-response curve.

Cell Viability (MTT) Assay

This colorimetric assay assesses the effect of a test compound on the proliferation and viability
of cancer cells.

e Materials:
o Human cancer cell line (e.g., MDA-MB-231)
o Complete cell culture medium
o Test compound (e.g., DS18561882) dissolved in DMSO

o MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in
PBS)

o Solubilization solution (e.g., 10% SDS in 0.01 M HCI)[6]

o 96-well plates

o Microplate reader capable of measuring absorbance at 570 nm
e Procedure:

o Seed cells in a 96-well plate at a density that avoids confluency by the end of the
experiment and allow them to adhere overnight.[6]
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o Prepare serial dilutions of the test compound in complete cell culture medium.

o Treat the cells with the test compound or vehicle control (medium with the same
percentage of DMSO) and incubate for a desired duration (e.g., 72 hours).[5]

o Add 10 pL of MTT solution to each well and incubate for 2-4 hours at 37°C.[5]

o During this incubation, viable cells with active mitochondrial dehydrogenases will reduce
the yellow MTT to purple formazan crystals.

o Add 100 pL of solubilization solution to each well and mix thoroughly to dissolve the
formazan crystals.[6]

o Measure the absorbance at 570 nm using a microplate reader.[5]

o Calculate the percentage of cell viability relative to the vehicle-treated control cells and
determine the GI50 (half-maximal growth inhibition) value.

Western Blot Analysis for MTHFD2 Expression

This protocol is for assessing the protein levels of MTHFD2 in cancer cells.
e Materials:

o Cancer cell lysates

o RIPA buffer with protease and phosphatase inhibitors

o BCA protein assay kit

o SDS-PAGE gels and running buffer

o PVDF or nitrocellulose membrane

o Transfer buffer

o Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)
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o Primary antibody against MTHFD2 (e.g., Proteintech 12270-1-AP, Santa Cruz
Biotechnology sc-74985)[8][9]

o Primary antibody against a loading control (e.g., GAPDH or (3-actin)
o HRP-conjugated secondary antibody

o Enhanced chemiluminescence (ECL) substrate

e Procedure:

o Lyse cells in RIPA buffer and determine the protein concentration of each lysate using a
BCA assay.[6]

o Separate equal amounts of protein (e.g., 20-30 pg) on an SDS-polyacrylamide gel.[6]
o Transfer the separated proteins to a PVDF or nitrocellulose membrane.[10]

o Block the membrane with blocking buffer for 1 hour at room temperature.[6]

o Incubate the membrane with the primary anti-MTHFD2 antibody overnight at 4°C.

o Wash the membrane with TBST and then incubate with the HRP-conjugated secondary
antibody for 1 hour at room temperature.

o Wash the membrane again with TBST.

o Apply the ECL substrate and visualize the protein bands using a chemiluminescence
imaging system.

o Strip and re-probe the membrane with a loading control antibody to ensure equal protein
loading.

Mandatory Visualizations
MTHFD2 Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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